Cas no 2743438-08-4 (1-(4,4-Dimethoxyoxolan-2-yl)methanamine)

• Product name: 1-(4,4-Dimethoxyoxolan-2-yl)methanamine
• CAS No: 2743438-08-4
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• CID: 5821019
• PubChem ID: 165737838

1-(4,4-Dimethoxyoxolan-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-37276453
• 1-(4,4-dimethoxyoxolan-2-yl)methanamine
• 2743438-08-4
• (4,4-Dimethoxytetrahydrofuran-2-yl)methanamine
• 1-(4,4-Dimethoxyoxolan-2-yl)methanamine

• Inchi： 1S/C7H15NO3/c1-9-7(10-2)3-6(4-8)11-5-7/h6H,3-5,8H2,1-2H3
• InChI Key： RTLRFNGMLKUKNN-UHFFFAOYSA-N
• SMILES： O1CC(CC1CN)(OC)OC

Computed Properties

• Exact Mass: 161.10519334g/mol
• Monoisotopic Mass: 161.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 53.7Ų

Additional information on 1-(4,4-Dimethoxyoxolan-2-yl)methanamine

Comprehensive Overview of 1-(4,4-Dimethoxyoxolan-2-yl)methanamine (CAS No. 2743438-08-4)

1-(4,4-Dimethoxyoxolan-2-yl)methanamine, with the CAS number 2743438-08-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name or abbreviated as DDO-MA, belongs to the class of oxolane derivatives, which are known for their versatile applications in drug synthesis and material science. Its unique structural features, including the dimethoxyoxolan ring and methanamine functional group, make it a valuable intermediate in the development of bioactive molecules.

In recent years, the demand for 1-(4,4-Dimethoxyoxolan-2-yl)methanamine has surged due to its potential role in the synthesis of novel therapeutics. Researchers are particularly interested in its ability to serve as a building block for small-molecule drugs targeting neurological disorders and metabolic diseases. The compound's high purity and stability under controlled conditions further enhance its appeal for industrial-scale production. Additionally, its compatibility with green chemistry principles aligns with the growing emphasis on sustainable manufacturing practices.

One of the most frequently searched questions about CAS 2743438-08-4 revolves around its synthetic routes and scalability. Current literature highlights several optimized methods for its preparation, including catalytic hydrogenation and enantioselective synthesis, which ensure high yields and minimal byproducts. Another hot topic is the compound's solubility profile, which is critical for formulation scientists working on drug delivery systems. Studies indicate that 1-(4,4-Dimethoxyoxolan-2-yl)methanamine exhibits favorable solubility in polar solvents, making it suitable for aqueous-based applications.

The compound's mechanism of action in biological systems is another area of active investigation. While it is primarily used as an intermediate, preliminary studies suggest that its derivatives may interact with enzyme targets involved in cell signaling pathways. This has sparked interest in its potential as a scaffold for drug discovery, particularly in the field of precision medicine. Researchers are also exploring its utility in proteomics and chemical biology, where it could serve as a probe for studying protein-ligand interactions.

From a commercial perspective, 1-(4,4-Dimethoxyoxolan-2-yl)methanamine is available through specialized suppliers who adhere to stringent quality control standards. The compound's certificates of analysis (CoA) typically include data on HPLC purity, residual solvents, and heavy metal content, ensuring compliance with regulatory requirements. As the pharmaceutical industry continues to prioritize innovative intermediates, this compound is poised to play a pivotal role in the development of next-generation therapeutics.

In conclusion, 1-(4,4-Dimethoxyoxolan-2-yl)methanamine (CAS No. 2743438-08-4) represents a cutting-edge chemical entity with broad applications in drug development and material science. Its unique properties, coupled with the growing demand for high-performance intermediates, underscore its importance in modern research. Future studies will likely focus on expanding its utility and optimizing its synthesis to meet the evolving needs of the scientific community.